Cas no 1885-38-7 (Cinnamonitrile pred. trans)

• Product Name: Cinnamonitrile pred. trans
• CAS No: 1885-38-7
• MF: C₉H₇N
• MW: 129.158581972122
• MDL: MFCD00001930
• CID: 42142
• PubChem ID: 1550846
• Update Time: 2025-07-29

Cinnamonitrile pred. trans Chemical and Physical Properties

Names and Identifiers

• Cinnamonitrile
• 3-PHENYLACRYLONITRILE
• AKOS B004065
• CINNAMALVA
• CINNAMIC ACID NITRILE
• CINNAMYL NITRILE
• E-3-Phenyl-2-propenenitrile
• STYRYL CYANIDE
• trans-cinnamonitrile
• (2E)-3-Phenyl-2-propenenitrile
• (e)-2-propenenitril
• (E)3-Phenylacrylonitrile
• (E)-3-Phenylprop-2-enenitrile
• (E)-3-Phenylpropenenitrile
• (E)-Cinnamonitrile
• 3-phenyl-,(E)-2-Propenenitrile
• 3-trans-phenyl-acrylonitrile
• Cinnamonitrile c&amp
• Cinnamonitrile, (E)-trans-3-Phenylpropenonitrile
• Ciamonitrile
• Cinnamonitril
• naMonitrile
• Rou Guijing
• Cinnamonitrile c&t
• beta-Cyanostyrene
• Cinnamonitrile, (E)-
• 3-Phenyl-2-propenenitrile
• Acrylonitrile, 3-phenyl-
• 2-Propenenitrile, 3-phenyl-, (2E)-
• 3-phenyl-acrylonitrile
• beta-Phenylacrylonitrile
• 1-cyano-2-phenylethene
• (2E)-3-phenylprop-2-enenitrile
• 1-Cyano-2-phenylethylene
• 3-phenylprop-2-enenitrile
• (E)-3-Phenylacrylonitrile
• 2-Propenenitrile, 3-phenyl-,
• Cinnamonitrile pred. trans
• Cinnamonitrile,predominantly trans

• MDL： MFCD00001930
• Inchi： 1S/C9H7N/c10-8-4-7-9-5-2-1-3-6-9/h1-7H/b7-4-
• InChI Key： ZWKNLRXFUTWSOY-DAXSKMNVSA-N
• SMILES： N#C/C=C\C1C=CC=CC=1

Computed Properties

• Exact Mass: 129.05800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Light yellow transparent liquid.
• Density: 1.028 g/mL at 25 °C(lit.)
• Melting Point: 18-20 °C (lit.)
• Boiling Point: 255°C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.601(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 23.79000
• LogP: 2.22338
• Sensitiveness: Air & Light Sensitive
• Solubility: Insoluble in water, soluble in ethanol, acetone and carbon tetrachloride.

Cinnamonitrile pred. trans Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：9
• RTECS：UD1440000
• Hazardous Material Identification：
• Packing Group：I; II; III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：I; II; III
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides